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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.1.
Disperse Red 177, a heterocyclic monoazo dye.[1] While primarily utilized in the textile
industry for dyeing polyester fibers, its physicochemical properties, particularly its solubility, are
of interest to researchers in various fields, including materials science and formulation
development.[1][2] This document outlines the known solubility profile of Disperse Red 177,
provides a detailed experimental protocol for its quantitative determination, and presents a
logical workflow for this procedure.

Core Concepts in Disperse Dye Solubility

Disperse dyes, by design, have very low solubility in water.[3] Their application in dyeing
synthetic, hydrophobic fibers like polyester relies on their ability to exist as a fine dispersion in
an aqueous bath and subsequently partition into the fiber, forming a solid-solid solution.[3]
Consequently, their solubility is more significant in organic solvents and specialized media. The
solubility of disperse dyes is influenced by factors such as the chemical structure of the dye,
the polarity of the solvent, and the temperature of the system.[4]

Physicochemical Properties of Disperse Red 177

A foundational understanding of the physicochemical properties of Disperse Red 177 is
essential for interpreting its solubility behavior.
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Property Value Reference

2-((2-cyanoethyl)(4-((6-

) nitrobenzothiazol-2-
Chemical Name ] [5]
yl)azo)phenyl)amino)ethyl

acetate
C.l. Name Disperse Red 177 [6]
CAS Number 58051-98-2 [6]
Molecular Formula C20H18N60O4S [7]
Molecular Weight 438.46 g/mol [7]
Appearance Red powder/grain [2][8]
Melting Point 167 °C 9]
Boiling Point 665.8 °C at 760 mmHg [7]
Density 1.39 g/cm3 [1]

Solubility Profile of Disperse Red 177

Precise quantitative solubility data for Disperse Red 177 in a wide range of common organic
solvents is not extensively published in publicly available literature. However, based on
technical data sheets, related research, and the behavior of structurally similar dyes, a
qualitative and inferred solubility profile can be established.
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Solvent

Solubility

Remarks Reference

Water

Insoluble

Consistently reported
across multiple [9][10]

sources.

Dimethyl Sulfoxide
(DMSO)

Soluble

Used as a solvent for
preparing
nanoparticles of
Pigment Red 177.

Acetone

Likely Soluble

Arelated dye,
Disperse Red 17, is [11]
soluble in acetone.

Ethanol

Likely Soluble

Arelated dye,
Disperse Red 17, is [11]
soluble in ethanol.

Ethyl Acetate

Likely Soluble

Often used as a
solvent for polar [12]

organic compounds.

Toluene

Sparingly Soluble to
Insoluble

As a non-polar
solvent, it is less likely
to be a good solvent
for this moderately

polar dye.

Supercritical CO2

Soluble (variable)

Solubility is dependent
on temperature and
pressure; a key [13][14]
medium for waterless

dyeing.

Decamethylcyclopent

asiloxane (D5)

Soluble

Used in silicone-
based waterless

dyeing systems.
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Note: The solubilities listed as "Likely Soluble" are inferred from the behavior of similar disperse
dyes or general solvent properties and should be experimentally verified for any specific
application.

Experimental Protocol: Spectrophotometric
Determination of Solubility

The following protocol details a robust method for determining the solubility of Disperse Red
177 in a given organic solvent using UV-Vis spectrophotometry. This method is based on
creating a calibration curve from solutions of known concentrations and then measuring the
concentration of a saturated solution.

Materials and Equipment

o Disperse Red 177 (analytical standard)

o Solvent of interest (spectroscopic grade)

o UV-Vis Spectrophotometer

e Analytical balance (+ 0.0001 g)

o Volumetric flasks (various sizes, Class A)

o Pipettes (various sizes, Class A)

e Syringe filters (0.45 um, solvent-compatible)
e Syringes

 Scintillation vials or sealed flasks

e Shaker or magnetic stirrer

o Constant temperature bath

Procedure
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Part 1: Preparation of Standard Solutions and Calibration Curve

e Prepare a Stock Solution: Accurately weigh a precise amount of Disperse Red 177 (e.g., 10
mg) and dissolve it in the chosen organic solvent in a 100 mL volumetric flask. This will be
your stock solution (e.g., 100 mg/L).

» Perform Serial Dilutions: Create a series of standard solutions with decreasing
concentrations by performing serial dilutions of the stock solution. For example, prepare
standards of 50, 25, 12.5, 6.25, and 3.125 mg/L in separate volumetric flasks.

o Determine Maximum Absorbance Wavelength (Amax): Using the spectrophotometer, scan
one of the mid-range standard solutions across the visible spectrum (e.g., 350-700 nm)
against a solvent blank to identify the wavelength of maximum absorbance (Amax).

o Measure Absorbance of Standards: Set the spectrophotometer to the determined Amax.
Measure the absorbance of the solvent blank (to zero the instrument) and then each of the
standard solutions.

o Construct the Calibration Curve: Plot the measured absorbance values (y-axis) against the
known concentrations of the standard solutions (x-axis). Perform a linear regression to
obtain the equation of the line (y = mx + ¢) and the correlation coefficient (R2). An R2 value >
0.99 is desirable.

Part 2: Preparation and Measurement of the Saturated Solution

o Create a Saturated Solution: Add an excess amount of Disperse Red 177 to a known
volume of the organic solvent in a sealed container (e.g., a scintillation vial). The amount
should be sufficient to ensure undissolved solid remains after equilibration.

o Equilibrate the Solution: Place the sealed container in a constant temperature bath on a
shaker or with a magnetic stirrer. Agitate the mixture for a sufficient period (e.g., 24-48 hours)
to ensure that equilibrium solubility is reached.

o Sample the Supernatant: After the equilibration period, cease agitation and allow the excess
solid to settle. Carefully withdraw a sample from the clear supernatant using a syringe.
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 Filter the Sample: Immediately filter the sample through a 0.45 um syringe filter into a clean
vial to remove any undissolved microparticles. This step is critical to prevent artificially high

absorbance readings.

» Dilute and Measure Absorbance: If the absorbance of the saturated solution is expected to
be outside the linear range of the calibration curve, perform a precise dilution with the same
solvent. Measure the absorbance of the filtered (and potentially diluted) saturated solution at
the Amax.

Part 3: Calculation of Solubility

o Calculate Concentration: Using the equation from the calibration curve (y = mx + c¢),
calculate the concentration of the measured saturated solution sample.

o Account for Dilution: If the sample was diluted, multiply the calculated concentration by the
dilution factor to determine the actual concentration of the saturated solution. This value
represents the solubility of Disperse Red 177 in the chosen solvent at the specified

temperature.

Logical and Experimental Workflows

The determination of solubility follows a structured workflow, from initial preparation to final
calculation. Similarly, the synthesis of azo dyes like Disperse Red 177 involves a logical
sequence of chemical reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chembk.com/en/chem/Disperse%20Red%20177
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-red-177.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-red-177.html
https://www.ncbi.nlm.nih.gov/books/NBK385442/
https://www.ncbi.nlm.nih.gov/books/NBK385442/
https://www.researchgate.net/publication/229655007_Particle_Size_and_Solubility_of_Disperse_Dyes
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2820431.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2820431.aspx
http://www.worlddyevariety.com/disperse-dyes/disperse-red-177.html
https://www.biosynth.com/p/FD173101/68133-69-7-disperse-red-177
https://www.epsilonpigments.com/disperse-dyes/general/disperse-red-177.html
https://www.chembk.com/en/chem/C.I.%20Disperse%20Red%20177%20press%20cake
https://enochdye.com/pigments/tds/?color283.html
https://enochdye.com/pigments/tds/?color283.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-17.html
https://patents.google.com/patent/WO2006069929A2/en
https://patents.google.com/patent/WO2006069929A2/en
https://www.researchgate.net/publication/263252592_Solubility_of_a_reactive_disperse_dye_in_supercritical_carbon_dioxide
https://www.researchgate.net/publication/239217231_Solubility_Relationships_for_Disperse_Dyes_in_Supercritical_Carbon_Dioxide
https://www.benchchem.com/product/b3427282#solubility-of-disperse-red-177-in-different-solvents
https://www.benchchem.com/product/b3427282#solubility-of-disperse-red-177-in-different-solvents
https://www.benchchem.com/product/b3427282#solubility-of-disperse-red-177-in-different-solvents
https://www.benchchem.com/product/b3427282#solubility-of-disperse-red-177-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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